Cas no 898770-01-9 (1-(2,5-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one)

• Product Name: 1-(2,5-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one
• CAS No: 898770-01-9
• MF: C₁₈H₂₀O₂
• MW: 268.350205421448
• CID: 1946186
• PubChem ID: 24725787
• Update Time: 2025-04-21

1-(2,5-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2',5'-DIMETHYL-3-(2-METHOXYPHENYL)PROPIOPHENONE
• 1-(2,5-dimethylphenyl)-3-(2-methoxyphenyl)propan-1-one
• LogP
• 898770-01-9
• DTXSID00644180
• MFCD03843067
• AKOS016021605

• MDL： MFCD03843067
• Inchi： 1S/C18H20O2/c1-13-8-9-14(2)16(12-13)17(19)11-10-15-6-4-5-7-18(15)20-3/h4-9,12H,10-11H2,1-3H3
• InChI Key： IVFYDWQLEKAJTE-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CCC(C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 268.146329876Da
• Monoisotopic Mass: 268.146329876Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones